Cas no 866156-10-7 (2-Ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoic acid)

• Product Name: 2-Ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoic acid
• CAS No: 866156-10-7
• MF: C₁₄H₁₅NO₅S₂
• MW: 341.402601480484
• CID: 5690276
• PubChem ID: 3776079
• Update Time: 2023-10-13

2-Ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoic acid
• Benzoic acid, 2-ethoxy-5-[[(2-thienylmethyl)amino]sulfonyl]-
• 2-ethoxy-5-(thiophen-2-ylmethylsulfamoyl)benzoic Acid
• 2-ethoxy-5-{[(2-thienylmethyl)amino]sulfonyl}benzenecarboxylic acid
• 866156-10-7
• SR-01000309955-1
• AKOS005108026
• SR-01000309955
• 2-ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoicacid
• MS-2187
• 2-Ethoxy-5-{[(thiophen-2-yl)methyl]sulfamoyl}benzoic acid

• Inchi： 1S/C14H15NO5S2/c1-2-20-13-6-5-11(8-12(13)14(16)17)22(18,19)15-9-10-4-3-7-21-10/h3-8,15H,2,9H2,1H3,(H,16,17)
• InChI Key： KECYYJSDEUQHRA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(NCC2SC=CC=2)(=O)=O)=CC=C1OCC

Computed Properties

• Exact Mass: 341.03916493g/mol
• Monoisotopic Mass: 341.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 556.3±60.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)